Cas no 2680727-96-0 (2-1-(2,2,2-trifluoroacetyl)piperidin-3-ylbutanoic acid)

• Product Name: 2-1-(2,2,2-trifluoroacetyl)piperidin-3-ylbutanoic acid
• CAS No: 2680727-96-0
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 5647565
• PubChem ID: 165909904
• Update Time: 2025-06-12

2-1-(2,2,2-trifluoroacetyl)piperidin-3-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2,2,2-trifluoroacetyl)piperidin-3-yl]butanoic acid
• 2680727-96-0
• EN300-28282543
• 2-1-(2,2,2-trifluoroacetyl)piperidin-3-ylbutanoic acid

• Inchi： 1S/C11H16F3NO3/c1-2-8(9(16)17)7-4-3-5-15(6-7)10(18)11(12,13)14/h7-8H,2-6H2,1H3,(H,16,17)
• InChI Key： MVWYVGOSEQMJET-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC(C(C(=O)O)CC)C1)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-1-(2,2,2-trifluoroacetyl)piperidin-3-ylbutanoic acid

Comprehensive Overview of 2-1-(2,2,2-trifluoroacetyl)piperidin-3-ylbutanoic acid (CAS No. 2680727-96-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and chemical research, 2-1-(2,2,2-trifluoroacetyl)piperidin-3-ylbutanoic acid (CAS No. 2680727-96-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its piperidine backbone and trifluoroacetyl functional group, is a subject of intense study in drug discovery and organic synthesis. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate pharmacokinetic profiles.

The 2-1-(2,2,2-trifluoroacetyl)piperidin-3-ylbutanoic acid structure combines a butanoic acid moiety with a piperidin-3-yl group, offering versatility in synthetic pathways. Its CAS No. 2680727-96-0 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Recent trends indicate growing interest in fluorinated compounds, as they often exhibit enhanced metabolic stability and membrane permeability—key attributes for drug candidates targeting neurological and inflammatory diseases.

From an industrial perspective, the demand for high-purity intermediates like 2-1-(2,2,2-trifluoroacetyl)piperidin-3-ylbutanoic acid is driven by the need for precision in small-molecule therapeutics. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, emphasizing its utility in structure-activity relationship (SAR) studies. Additionally, its trifluoroacetyl group is a hotspot for derivatization, enabling the creation of libraries for high-throughput screening.

Environmental and regulatory considerations also play a role in the adoption of 2-1-(2,2,2-trifluoroacetyl)piperidin-3-ylbutanoic acid. With increasing focus on green chemistry, researchers are exploring solvent-free or catalytic methods to synthesize such compounds. The piperidine core, a common motif in FDA-approved drugs, further underscores its potential for scalable production under Good Manufacturing Practices (GMP).

In summary, 2-1-(2,2,2-trifluoroacetyl)piperidin-3-ylbutanoic acid (CAS No. 2680727-96-0) represents a critical intersection of innovation and practicality in modern chemistry. Its applications span drug development, agrochemicals, and advanced materials, making it a compound of enduring interest to both academia and industry.